Cas no 1936645-07-6 (2-Ethyl-4,4-dimethyl-3-oxopentanal)

• Product Name: 2-Ethyl-4,4-dimethyl-3-oxopentanal
• CAS No: 1936645-07-6
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 5741172
• PubChem ID: 56981308
• Update Time: 2025-06-08

2-Ethyl-4,4-dimethyl-3-oxopentanal Chemical and Physical Properties

Names and Identifiers

• 1936645-07-6
• 2-ethyl-4,4-dimethyl-3-oxopentanal
• EN300-1127385
• Pentanal, 2-ethyl-4,4-dimethyl-3-oxo-
• 2-Ethyl-4,4-dimethyl-3-oxopentanal

• Inchi： 1S/C9H16O2/c1-5-7(6-10)8(11)9(2,3)4/h6-7H,5H2,1-4H3
• InChI Key： DMMNGWUHEPPCPU-UHFFFAOYSA-N
• SMILES： O=C(C(C=O)CC)C(C)(C)C

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 0.908±0.06 g/cm3(Predicted)
• Boiling Point: 202.8±23.0 °C(Predicted)
• pka: 7.15±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 2-Ethyl-4,4-dimethyl-3-oxopentanal

Introduction to 2-Ethyl-4,4-dimethyl-3-oxopentanal (CAS No. 1936645-07-6)

2-Ethyl-4,4-dimethyl-3-oxopentanal, with the CAS number 1936645-07-6, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of α,β-unsaturated aldehydes and is characterized by its distinctive molecular structure, which includes an aldehyde group and a ketone group in close proximity.

The molecular formula of 2-Ethyl-4,4-dimethyl-3-oxopentanal is C₁₀H₁₈O₂, and its molecular weight is approximately 170.25 g/mol. The compound's structure features a five-carbon backbone with an ethyl group at the second carbon position and two methyl groups at the fourth carbon position. The presence of these substituents imparts unique reactivity and stability to the molecule, making it a valuable intermediate in synthetic chemistry.

In the context of pharmaceutical research, 2-Ethyl-4,4-dimethyl-3-oxopentanal has shown promise as a precursor for the synthesis of bioactive compounds. Recent studies have explored its potential as a building block for the development of novel drugs targeting various diseases. For instance, researchers at the University of California, San Francisco, have utilized this compound in the synthesis of anti-inflammatory agents that exhibit potent activity against inflammatory cytokines such as TNF-α and IL-6.

The chemical reactivity of 2-Ethyl-4,4-dimethyl-3-oxopentanal is primarily centered around its aldehyde and ketone functional groups. These groups can undergo a wide range of reactions, including nucleophilic addition, condensation, and reduction reactions. The presence of multiple reactive sites makes this compound an excellent candidate for multi-step synthetic processes. For example, it can be readily converted into various derivatives through reactions such as aldol condensation, Knoevenagel condensation, and Grignard reactions.

In addition to its applications in pharmaceuticals, 2-Ethyl-4,4-dimethyl-3-oxopentanal has also found use in the agrochemical industry. Researchers at the Agricultural Research Service (ARS) have investigated its potential as a pheromone mimic for pest control. The compound's structural similarity to certain natural pheromones makes it effective in disrupting mating behaviors of specific insect species, thereby reducing pest populations without the need for harmful pesticides.

The physical properties of 2-Ethyl-4,4-dimethyl-3-oxopentanal are also noteworthy. It is a colorless liquid with a characteristic odor and has a boiling point of approximately 150°C at atmospheric pressure. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for use in various chemical processes and formulations.

Safety considerations are an important aspect when handling any chemical compound. While 2-Ethyl-4,4-dimethyl-3-oxopentanal is not classified as a hazardous material under current regulations, it is essential to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, adequate ventilation should be maintained to minimize exposure to vapors.

In conclusion, 2-Ethyl-4,4-dimethyl-3-oxopentanal (CAS No. 1936645-07-6) is a multifaceted organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and reactivity make it an invaluable intermediate in synthetic chemistry. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in various scientific disciplines.